2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid

• Molecular Formula: C6H4ClFO2S
• Molecular Weight: 194.61 g/mol
• IUPAC Name: 2-(3-chlorothiophen-2-yl)-2-fluoroacetic acid
• InChI: InChI=1S/C6H4ClFO2S/c7-3-1-2-11-5(3)4(8)6(9)10/h1-2,4H,(H,9,10)
• InChI Key: UQBYIFJNFCWIBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1Cl)C(C(=O)O)F

Description

2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid is a small molecule with the molecular formula C 6 H 4 ClFO 2 S and a molecular weight of 194.61 g/mol . Its structure features a thiophene ring substituted with chlorine at the 3-position and a fluoroacetic acid moiety at the 2-position, making it a versatile intermediate in medicinal chemistry and drug discovery research . While specific biological data for this exact compound is limited in the available literature, its core structure is closely related to the 2-(thiophen-2-yl)acetic acid chemotype, which has been identified as a promising platform for the development of novel inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1) . mPGES-1 is a valuable therapeutic target for inflammation and cancer, and inhibiting it offers a potentially safer alternative to traditional COX-1/2 inhibitors . Researchers can utilize this compound as a key synthetic building block to explore its potential in these areas or to create proprietary compound libraries for high-throughput screening. The product is intended for research purposes only and is strictly not for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this and all related fluoroacetic acid derivatives with appropriate care, as some compounds in this class can possess significant toxicity .

Preparation Methods

Reaction Mechanism and Procedure

This route involves the synthesis of 2-(3-chlorothiophen-2-yl)-2-fluoroacetonitrile followed by acidic or basic hydrolysis to yield the target carboxylic acid. The nitrile intermediate is prepared via nucleophilic substitution between 3-chlorothiophene-2-carbonyl chloride and fluoroacetonitrile in the presence of a base such as triethylamine.

Step 1: Synthesis of 2-(3-Chlorothiophen-2-yl)-2-fluoroacetonitrile
$$
\ce{3-Cl-C4H2S-COCl + FCH2CN ->[Et3N] 3-Cl-C4H2S-C(F)(CN) + HCl}
$$
The reaction proceeds in anhydrous dichloromethane at 0–5°C to minimize side reactions.

Step 2: Hydrolysis to Carboxylic Acid
$$
\ce{3-Cl-C4H2S-C(F)(CN) + H2O ->[H2SO4, \Delta] 3-Cl-C4H2S-C(F)(COOH) + NH4+}
$$
Concentrated sulfuric acid (70%) at reflux (110°C) for 12 hours achieves complete hydrolysis.

Advantages and Limitations

• Yield : 65–72% (isolated).
• Challenges : Nitrile hydrolysis requires stringent temperature control to avoid decarboxylation.
• Scalability : Suitable for batch processing but generates corrosive byproducts.

Method 2: Halogen Exchange via Hell–Volhard–Zelinskii Bromination

Reaction Mechanism and Procedure

This method exploits the Hell–Volhard–Zelinskii (HVZ) reaction to brominate the α-position of 2-(3-chlorothiophen-2-yl)acetic acid, followed by fluoride substitution.

Step 1: Synthesis of 2-(3-Chlorothiophen-2-yl)acetic Acid
Prepared via Friedel-Crafts acylation of 3-chlorothiophene with chloroacetyl chloride, followed by hydrolysis.

Step 2: α-Bromination
$$
\ce{3-Cl-C4H2S-CH2COOH + Br2 ->[P, \Delta] 3-Cl-C4H2S-CBrHCOOH + HBr}
$$
Red phosphorus catalyzes the reaction in refluxing tetrachloroethane (145°C, 6 hours).

Step 3: Fluoride Substitution
$$
\ce{3-Cl-C4H2S-CBrHCOOH + KF ->[DMF, 120°C] 3-Cl-C4H2S-CFHCOOH + KBr}
$$
Potassium fluoride in dimethylformamide (DMF) facilitates nucleophilic substitution.

Advantages and Limitations

• Yield : 58–63% after purification.
• Challenges : Bromination selectivity and handling gaseous HBr.
• Scalability : Limited by the use of toxic solvents like DMF.

Method 3: Malonic Ester Synthesis

Reaction Mechanism and Procedure

The malonic ester synthesis enables sequential alkylation of diethyl malonate with chlorothiophene and fluorine-containing electrophiles.

Step 1: Diethyl Malonate Alkylation
$$
\ce{CH2(COOEt)2 + 3-Cl-C4H2S-X ->[NaH] 3-Cl-C4H2S-CH(COOEt)2}
$$
A 2-bromo-3-chlorothiophene derivative reacts with sodium hydride-activated diethyl malonate in tetrahydrofuran (THF).

Step 2: Fluorination
$$
\ce{3-Cl-C4H2S-CH(COOEt)2 + Selectfluor -> 3-Cl-C4H2S-CF(COOEt)2}
$$
Electrophilic fluorination using Selectfluor in acetonitrile at 80°C.

Step 3: Hydrolysis and Decarboxylation
$$
\ce{3-Cl-C4H2S-CF(COOEt)2 ->[HCl, \Delta] 3-Cl-C4H2S-CF(COOH)2 ->[-\ CO2] 3-Cl-C4H2S-CF(COOH)}
$$

Advantages and Limitations

• Yield : 70–75% (two steps).
• Challenges : Handling moisture-sensitive reagents and regioselective fluorination.
• Scalability : Ideal for multi-kilogram batches due to straightforward purification.

Method 4: Reformatsky Reaction Approach

Reaction Mechanism and Procedure

The Reformatsky reaction couples a zinc enolate of bromofluoroacetate with 3-chlorothiophene-2-carbaldehyde.

Step 1: Zinc Enolate Formation
$$
\ce{BrCF2COOEt + Zn ->[THF] Zn(CF2COOEt)Br}
$$

Step 2: Aldol Addition
$$
\ce{Zn(CF2COOEt)Br + 3-Cl-C4H2S-CHO -> 3-Cl-C4H2S-CH(CF2COOEt)OZnBr}
$$

Step 3: Acidic Workup and Oxidation
$$
\ce{3-Cl-C4H2S-CH(CF2COOEt)OH ->[H2SO4] 3-Cl-C4H2S-CF(COOH)}
$$

Advantages and Limitations

• Yield : 50–55% (low due to enolate stability issues).
• Challenges : Sensitivity of zinc reagents to oxygen and water.
• Scalability : Limited to small-scale synthesis.

Comparative Analysis of Synthetic Routes

Method	Yield	Cost	Scalability	Key Challenges
Nitrile Hydrolysis	65–72%	Moderate	High	Corrosive conditions
HVZ Bromination	58–63%	Low	Moderate	Toxic solvents, byproduct handling
Malonic Ester Synthesis	70–75%	High	High	Moisture-sensitive reagents
Reformatsky Reaction	50–55%	High	Low	Oxygen sensitivity

Chemical Reactions Analysis

Esterification and Amide Formation

The carboxylic acid group in 2-(3-chlorothiophen-2-yl)-2-fluoroacetic acid can undergo standard acid-derived reactions:

• Esterification : Treatment with alcohols under acidic conditions (e.g., H₂SO₄) would yield esters. For example:

  $$\text{Acid} + \text{R-OH} \xrightarrow{\text{H}^+} \text{R-O-CO-(3-Cl-thiophen-2-yl)-CHF-}$$

• Amidation : Coupling with amines using activating agents like DCC/DMAP could produce amides:

  $$\text{Acid} + \text{R-NH}_2 \xrightarrow{\text{DCC/DMAP}} \text{R-NH-CO-(3-Cl-thiophen-2-yl)-CHF-}$$

Key Considerations:

• The electron-withdrawing 3-Cl and -F groups may reduce nucleophilic reactivity at the α-carbon but enhance electrophilic character in the thiophene ring (see Section 3).

Decarboxylation

Under thermal or basic conditions, decarboxylation may occur, yielding 2-fluoro-2-(3-chlorothiophen-2-yl)ethane :

$$\text{Acid} \xrightarrow{\Delta \text{ or base}} \text{CHF(3-Cl-thiophen-2-yl)-CH}_3 + \text{CO}_2$$

This reaction is common in β-keto acids or strained carboxylic acids but requires experimental validation for this substrate.

Electrophilic Aromatic Substitution on Thiophene

The thiophene ring’s reactivity is influenced by the 3-Cl substituent, which acts as a meta-directing group. Potential reactions include:

Reaction	Reagents/Conditions	Expected Product
Bromination	Br<sub>2</sub>, FeBr<sub>3</sub>	5-Bromo-3-chlorothiophene derivative
Nitration	HNO<sub>3</sub>, H<sub>2</sub>SO<sub>4</sub>	5-Nitro-3-chlorothiophene derivative

Mechanistic Insight :

• The 3-Cl group directs incoming electrophiles to the 5-position due to its electron-withdrawing nature .

Nucleophilic Displacement of Fluorine

The α-fluoro group may participate in nucleophilic substitution under strong basic conditions (e.g., KOH/EtOH):

$$\text{Acid} + \text{Nu}^- \rightarrow \text{Nu-CH(3-Cl-thiophen-2-yl)-CO}_2\text{H}$$

Cyclocondensation Reactions

Analogous to diketone systems in thiophene derivatives , cyclocondensation with diamines or diols might yield heterocyclic frameworks (e.g., thieno-pyrazines or macrocycles).

Biological Activity Considerations

While not a direct reaction, structural analogs (e.g., thiophene-2-carboxamides ) demonstrate:

• Antioxidant activity : Linked to electron-donating groups (e.g., -NH₂).

• Antibacterial effects : Enhanced by halogen substituents (Cl/F).

Limitations and Research Gaps

• No direct experimental data for 2-(3-chlorothiophen-2-yl)-2-fluoroacetic acid exists in the reviewed literature.

• Predictions are extrapolated from chlorothiophene and fluorinated carboxylic acid analogs .

Scientific Research Applications

2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid has several scientific research applications:

Medicinal Chemistry: It can be used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic properties.

Material Science: Thiophene derivatives are used in the development of organic semiconductors, organic light-emitting diodes (OLEDs), and organic field-effect transistors (OFETs).

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules and can be used in various synthetic transformations.

Mechanism of Action

The mechanism of action of 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid depends on its specific application. In medicinal chemistry, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. The presence of halogen atoms can enhance the compound’s binding affinity and selectivity for specific targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Phenyl-Based Analogs

2-(4-Chlorophenyl)-2-fluoroacetic Acid

• Structure : Replaces the thiophene ring with a 4-chlorophenyl group.
• Molecular Weight : 188.58 g/mol (CAS 74590-69-5, ).
• Properties :
  • Higher thermal stability compared to thiophene derivatives due to the absence of sulfur, which reduces decomposition risks during purification .
  • pKa likely lower than the thiophene analog due to stronger electron-withdrawing effects of the phenyl ring.
• Applications : Used as a precursor in pharmaceutical intermediates, with commercial availability in 95% purity .

2-(3-Chlorophenyl)-2-fluoroacetic Acid

• Structure : Chlorine at the 3-position on the phenyl ring.
• Reactivity : Steric hindrance at the 3-position may reduce reactivity in coupling reactions compared to para-substituted analogs .

Thiophene-Based Analogs

2-Fluoro-2-(thiophen-2-yl)acetic Acid (Compound 30)

• Structure : Thiophene ring without chlorine substitution.
• Synthesis Challenges : Decomposes during column chromatography, highlighting instability compared to 3-chlorothiophene derivatives .
• Implication : The 3-chloro substituent in the target compound may enhance stability by reducing electron density on the thiophene ring.

2-(5-Chlorothiophen-3-yl)-2-fluoroacetic Acid

• Structure : Chlorine at the 5-position on thiophene.
• Key Difference : Altered substitution pattern may lead to distinct electronic properties and intermolecular interactions, affecting crystallization behavior .

Difluoro and Polyhalogenated Analogs

2-(3-Chloro-4-fluorophenyl)-2,2-difluoroacetic Acid

• Structure : Difluoroacetic acid group and dual halogen substitution on phenyl.
• Properties: Increased acidity due to dual fluorine atoms (pKa ~1.5–2.5, estimated).

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Stability Notes	Key Applications
2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid	C₆H₄ClFO₂S	194.61	Thiophene-3-Cl, 2-F	Moderate stability	Pharmaceutical intermediates
2-(4-Chlorophenyl)-2-fluoroacetic acid	C₈H₆ClFO₂	188.58	Phenyl-4-Cl, 2-F	High stability	Lab-scale synthesis
2-Fluoro-2-(thiophen-2-yl)acetic acid	C₆H₅FO₂S	160.16	Thiophene-2-H, 2-F	Low stability (decomposes)	Limited due to purification issues
2-(3-Chloro-4-fluorophenyl)-2,2-difluoroacetic acid	C₈H₄ClF₃O₂	224.56	Phenyl-3-Cl, 4-F; 2,2-F	High acidity	Research applications

Key Research Findings

Electronic Effects : The thiophene ring in 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid introduces sulfur’s electron-donating resonance, slightly raising pKa compared to phenyl analogs. This may reduce ionization in physiological environments .

Synthetic Challenges : Thiophene derivatives face stability issues during purification (e.g., column chromatography), necessitating optimized conditions like low-temperature crystallization .

Biological Relevance : Fluorinated thiophene acids are explored as protease inhibitors or kinase modulators, leveraging sulfur’s hydrogen-bonding capacity .

Biological Activity

2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid is an organic compound characterized by its unique structure, which includes a chlorinated thiophene ring and a fluoroacetic acid moiety. This compound has garnered attention for its potential applications in pharmaceuticals and agrochemicals due to the biological activities often associated with halogenated compounds.

Chemical Structure and Properties

The molecular formula of 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid is $\text{C}_5\text{H}_4\text{ClFOS}$. Its structure can be depicted as follows:

$$\text{Cl}\quad \text{F}$$

$$\text{C}_5\text{H}_4\text{O}_2\text{S}$$

Biological Activity Overview

Research indicates that compounds with similar structures to 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid exhibit significant biological activities, including antibacterial, antifungal, and cytotoxic properties. The presence of both halogen and thiophene functionalities enhances the compound's reactivity and interaction with biological systems.

Antibacterial Activity

Studies have shown that compounds similar to 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid possess notable antibacterial properties. For instance, fluoroaryl compounds have demonstrated effectiveness against Staphylococcus aureus and other pathogenic bacteria.

Table 1: Antibacterial Activity of Related Compounds

Compound	Minimum Inhibitory Concentration (MIC)	Minimum Bactericidal Concentration (MBC)
MA-1156 (fluoroarylbichalcophene)	16 µM	16 µM
MA-0944	128 µM	Not detected
MA-0947	128 µM	Not detected

The introduction of fluorine into the phenyl group of related compounds has been shown to enhance their antibacterial activity significantly .

Cytotoxicity Studies

In vitro studies have indicated that while direct cytotoxicity may occur at high concentrations, many compounds related to 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid exhibit indirect cytotoxic effects by stimulating immune responses. For example, certain analogues have been found to enhance the lytic properties of macrophages, thereby increasing their ability to target tumor cells .

Case Studies

• Antimicrobial Efficacy : A study focusing on fluoroacetic acids demonstrated that these compounds could inhibit the growth of both gram-positive and gram-negative bacteria. The study highlighted the importance of structural modifications in enhancing antimicrobial efficacy against resistant strains like MRSA .
• Metabolic Pathways : Research on fluorinated fatty acids indicated that their metabolism could lead to the formation of fluoroacetic acid, which is known to enter metabolic cycles in mammalian systems. This suggests potential pathways for therapeutic applications, particularly in targeting metabolic diseases .

Structure-Activity Relationship (SAR)

The biological activity of compounds similar to 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid can often be explained through SAR studies. The presence of electron-withdrawing groups such as fluorine enhances lipophilicity and bioavailability, contributing to increased activity against various pathogens.

Table 2: Structure-Activity Relationship Insights

Modification	Effect on Activity
Addition of Fluorine	Increased antibacterial potency
Substitution on Thiophene	Altered cytotoxic properties
Chain Length Variation	Changes in metabolic pathways

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid, and how can reaction conditions be optimized for yield and purity?

• Methodology :

• Step 1 : Start with halogenated thiophene precursors (e.g., 3-chlorothiophene derivatives) to introduce the chlorothiophenyl moiety. Fluorination can be achieved via nucleophilic substitution using potassium fluoride (KF) or tetrabutylammonium fluoride (TBAF) in polar aprotic solvents like DMF at 60–80°C .
• Step 2 : Couple the fluorinated intermediate with an acetic acid backbone using carbodiimide-mediated coupling (e.g., EDC/HOBt) in dichloromethane at room temperature .
• Optimization : Monitor reaction progress via TLC or HPLC. Purify via column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol/water mixtures. Yield improvements (>70%) are achievable by controlling moisture levels and using inert atmospheres (N₂/Ar) .

Q. What spectroscopic techniques are most effective for characterizing the structure and purity of 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid?

• Analytical Workflow :

• ¹H/¹³C NMR : Assign peaks using deuterated solvents (DMSO-d₆ or CDCl₃). Key signals include the thiophene aromatic protons (δ 6.8–7.5 ppm) and the fluoroacetic acid α-proton (δ 5.2–5.8 ppm, split due to F coupling) .
• FT-IR : Confirm functional groups via C=O stretch (~1700 cm⁻¹), C-F stretch (~1100 cm⁻¹), and thiophene ring vibrations (~750 cm⁻¹) .
• Mass Spectrometry (ESI-MS) : Verify molecular ion [M-H]⁻ at m/z 218.5 (calculated) and fragmentation patterns for structural validation .

Advanced Research Questions

Q. How can computational methods like DFT be applied to predict the reactivity of 2-(3-Chlorothiophen-2-yl)-2-fluoroacetic acid in nucleophilic substitution reactions?

• Strategy :

• Geometry Optimization : Use Gaussian or ORCA software to optimize the molecule’s geometry at the B3LYP/6-311+G(d,p) level. Analyze electrostatic potential (ESP) maps to identify electrophilic sites (e.g., C-2 on the thiophene ring) .
• Transition State Analysis : Calculate activation energies for reactions with nucleophiles (e.g., OH⁻, NH₃) to predict regioselectivity. Compare with experimental kinetic data to validate models .
• Solvent Effects : Include implicit solvent models (e.g., PCM for DMSO/water) to assess solvation’s impact on reaction pathways .

Q. What strategies are effective in resolving contradictions between theoretical predictions and experimental observations in the compound’s behavior under varying pH conditions?

• Approach :

• pH-Dependent Stability Studies : Conduct accelerated degradation tests (pH 1–13, 25–50°C) and monitor via HPLC. Compare degradation products (e.g., hydrolyzed thiophene or defluorinated species) with DFT-predicted intermediates .
• Crystallographic Validation : Use single-crystal X-ray diffraction (SHELX-refined) to resolve structural ambiguities. Mercury software can visualize hydrogen-bonding networks influencing stability .
• Statistical Analysis : Apply multivariate regression to correlate experimental degradation rates with computed descriptors (e.g., Fukui indices, pKa) .